![molecular formula C12H12N2OS2 B285481 N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide](/img/structure/B285481.png)
N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide
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Overview
Description
N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide, also known as MPTA, is a thiazole derivative that has been extensively studied for its potential use in scientific research. MPTA has been shown to exhibit a variety of biochemical and physiological effects, making it a promising compound for further investigation.
Mechanism of Action
The mechanism of action of N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and proliferation. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects
This compound has been shown to exhibit a variety of biochemical and physiological effects, including cytotoxicity, anti-inflammatory activity, and antioxidant properties. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential use in certain applications.
Future Directions
There are many potential future directions for the investigation of N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide, including further studies on its mechanism of action and potential therapeutic applications. Other potential areas of research include the development of new synthetic methods for this compound and the investigation of its potential use as a diagnostic tool for cancer and other diseases.
Synthesis Methods
N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide can be synthesized using a variety of methods, including the reaction of N-methylacetamide with 4-phenyl-2-thiocyanatothiazole in the presence of a base such as potassium carbonate. The resulting product is purified through recrystallization to obtain this compound in high yield and purity.
Scientific Research Applications
N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been used in a variety of scientific research applications, including as a potential therapeutic agent for the treatment of cancer and other diseases. It has been shown to exhibit cytotoxic effects on cancer cells, as well as anti-inflammatory and antioxidant properties.
Properties
Molecular Formula |
C12H12N2OS2 |
---|---|
Molecular Weight |
264.4 g/mol |
IUPAC Name |
N-methyl-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C12H12N2OS2/c1-13-11(15)8-17-12-14-10(7-16-12)9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,13,15) |
InChI Key |
SIEFKVUXLGPJHE-UHFFFAOYSA-N |
SMILES |
CNC(=O)CSC1=NC(=CS1)C2=CC=CC=C2 |
Canonical SMILES |
CNC(=O)CSC1=NC(=CS1)C2=CC=CC=C2 |
Origin of Product |
United States |
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